Cas no 35711-16-1 (3-(2,4-dimethylphenyl)-2,8-dimethylquinazolin-4(3H)-one)

• Product name: 3-(2,4-dimethylphenyl)-2,8-dimethylquinazolin-4(3H)-one
• CAS No: 35711-16-1
• MF: C₁₈H₁₈N₂O
• MW: 278.34832
• CID: 1472875
• PubChem ID: 63448

3-(2,4-dimethylphenyl)-2,8-dimethylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenyl)-2,8-dimethylquinazolin-4(3H)-one
• 3-(2,4-dimethylphenyl)-2,8-dimethylquinazolin-4-one
• DTXSID90189237
• 3-(2,4-Dimethylphenyl)-2,8-dimethyl-4(3H)-quinazolinone
• 35711-16-1
• 4(3H)-Quinazolinone, 3-(2,4-dimethylphenyl)-2,8-dimethyl-

• Inchi： InChI=1S/C18H18N2O/c1-11-8-9-16(13(3)10-11)20-14(4)19-17-12(2)6-5-7-15(17)18(20)21/h5-10H,1-4H3
• InChI Key： RPKMJGAJJHITMH-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)N2C(=NC3=C(C=CC=C3C2=O)C)C)C

Computed Properties

• Exact Mass: 278.14204
• Monoisotopic Mass: 278.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 32.67